Cas no 64-02-8 (Edetate sodium)

• Product Name: Edetate sodium
• CAS No: 64-02-8
• MF: C₁₀H₁₂N₂₄O₈Na
• MW: 380.1700
• CID: 33807
• Update Time: 2025-11-03

Edetate sodium Chemical and Physical Properties

Names and Identifiers

• Ethylenediaminetetraacetic acid tetrasodium salt
• EDTA, tetrasodium salt, dihydrate Ethylenediamine tetraacetic acid, tetrasodium salt, dihydrate
• Sodium edetate
• EDTA-4Na
• TETRASODIUM ETHYLENEDIAMINETETRAACETATE TETRAHYDRATE
• ETHYLENEDIAMINETETRAACETIC ACID TETRASODIUM SALT TETRAHYDRATE
• ETHYLENEDIAMINE TETRAACETIC ACID TETRASODIUM TETRAHYDRATE
• [ETHYLENEDINITRILO]TETRAACETIC ACID TETRASODIUM SALT TETRAHYDRATE
• EDTA, TETRA SODIUM SALT, TETRAHYDRATE
• EDTA-4NA TETRAHYDRATE
• TETRASODIUM SALT OF EDTA TETRA HYDRATE
• ETHYLENEDIAMINETETRAACETIC ACID TETRASODIUM SALT HYDRATE PRACTICAL GRADE
• EDTA tetrasodium
• ETHYLENEDIAMINE TETRAACETIC ACID TETRASODIUM SALT AR.CP
• Tetrasodium Ethylenediaminetetraacetate Dihydrate
• (Ethylenedinitrilo)tetraacetic acid tetrasodiuM salt
• Edetate sodiuM
• Ethylen
• N,N′-1,2-Ethanediylbis[N-(carboxyMethyl)glycine]tetrasodiuM salt
• EDTA tetrasodium salt
• Tetrasodium ethylenediaminetetraacetate
• Ethylenediamine Tetraacetic Acid Tetrasodium Salt
• Sequestrene
• Sodium EDTA
• Tetrasodium edetate
• Versene 220
• Questex
• Irgalon
• Aquamollin
• Versene 100
• Tetrine
• Tetracemin
• Tyclarosol
• Nullapon
• Komplexon
• Complexone
• Distol
• Calsol
• Ergon
• Na4EDTA
• Kalex
• Versene powder
• Versene beads
• Natrii edetas
• Versene flake
• TETRASODIUM EDTA
• Metaquest C
• Aquamoline BC
• Sequestrene ST
• Nervanaid B
• Nullapon B
• Kutrilon CS
• Syntron B
• Natrium aedeticum
• Nullapo
• Ethylene diamine tetraacetic acid tetrasodium
• EDTA4Na
• Edetate sodium

• Inchi： 1S/C10H16N2O8.Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+4/p-4
• InChI Key： JCYMBDHQIZATGK-UHFFFAOYSA-J
• SMILES： C(=O)(CN(CCN(CC(=O)[O-])CC(=O)[O-])CC([O-])=O)[O-].[Na+4]

Computed Properties

• Exact Mass: 380.01800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 167

Experimental Properties

• Color/Form: White crystalline powder
• Density: Apparent density: 6.9 lb/gallon
• Melting Point: >360°C
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 167.00000
• LogP: -7.41000
• Solubility: Soluble in water (h2o: 0.1 g/ml, clear, colorless) and acid, insoluble in alcohol, benzene and chloroform

Edetate sodium Security Information

• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P264; P270; P280; P301+P312; P305+P351+P338; P310; P330; P501
• WGK Germany：2
• Hazard Category Code： R36/38
• Safety Instruction： S26-S36/37-S37/39
• RTECS：AH5075000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/38
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Edetate sodium

Edetate Sodium (CAS No. 64-02-8): Applications and Recent Research Developments

Edetate sodium, chemically known as ethylenediaminetetraacetic acid disodium salt (CAS No. 64-02-8), is a widely recognized chelating agent with significant applications in pharmaceuticals, diagnostics, and industrial processes. Its unique ability to form stable complexes with metal ions has made it indispensable in various scientific and medical fields. This compound, characterized by its high affinity for divalent and trivalent cations, plays a crucial role in therapeutic interventions and analytical methodologies.

The structure of Edetate sodium consists of a central ethylenediamine backbone with four carboxylate groups, which contribute to its strong chelating properties. This molecular configuration allows it to bind efficiently with metals such as calcium, magnesium, iron, and lead, making it an effective agent in the removal of toxic metal ions from biological systems. The chemical formula of Edetate sodium is C10H14Na2O8, reflecting its composition and stability under various conditions.

In the realm of pharmaceutical applications, Edetate sodium has been extensively studied for its potential in treating metal poisoning cases. One of the most notable uses is in the management of lead toxicity, where it acts as a chelator to remove lead from the bloodstream. Recent studies have highlighted its efficacy in pediatric populations, particularly in cases of accidental lead exposure. The compound's ability to selectively bind with lead ions helps in their excretion through renal pathways, thereby mitigating the harmful effects of lead poisoning.

Moreover, Edetate sodium has found utility in the treatment of thallium poisoning, another critical application that underscores its importance in clinical settings. Research has demonstrated that when administered appropriately, Edetate sodium can significantly reduce the systemic absorption of thallium, thereby improving patient outcomes. The mechanism of action involves the formation of stable complexes with thallium ions, which are subsequently excreted via urine.

In industrial applications, Edetate sodium serves as a sequestrant and stabilizer in various chemical processes. Its capacity to bind with metal ions prevents unwanted reactions and corrosion, making it essential in manufacturing and water treatment industries. Additionally, it is used as an additive in food processing to prevent discoloration caused by metal ions.

Recent research has also explored the potential of Edetate sodium in nanotechnology and drug delivery systems. Studies have shown that its chelating properties can be leveraged to develop novel nanocarriers for targeted drug delivery. By encapsulating therapeutic agents within Edetate sodium-based nanoparticles, researchers aim to enhance drug bioavailability and reduce side effects. This innovative approach holds promise for improving the efficacy of treatments for various diseases.

The biological activity of Edetate sodium extends beyond its role as a metal chelator. Emerging evidence suggests that it may have antioxidant properties due to its ability to bind with reactive oxygen species (ROS). This potential antioxidant activity could make it a valuable component in anti-aging therapies and the management of oxidative stress-related diseases.

In conclusion, Edetate sodium (CAS No. 64-02-8) remains a cornerstone compound in multiple scientific disciplines due to its versatile applications and robust chemical properties. Its continued use in pharmaceuticals, diagnostics, and industrial processes underscores its importance in modern science and medicine. As research progresses, Edetate sodium is likely to find new applications that further expand its utility and impact on society.